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Compound of Interest |

Compound Name: Metahexamide
CAS No.: 565-33-3
Cat. No.: B1676324
Get Quote
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For Immediate Implementation by Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and
regulatory compliance. This document provides essential, step-by-step guidance for the proper
disposal of Metahexamide, a first-generation sulfonylurea. Adherence to these procedures is
critical for protecting personnel and the environment.

Metahexamide is not classified as a controlled substance by the Drug Enforcement
Administration (DEA). Based on available data, it is also not listed as a P- or U-series
hazardous waste under the Resource Conservation and Recovery Act (RCRA). Therefore, it
should be managed as a non-RCRA pharmaceutical waste. However, it is imperative to consult
with your institution's Environmental Health and Safety (EHS) department and adhere to all
federal, state, and local regulations, which may have more stringent requirements.

Operational Plan: Segregation and Containerization

Proper segregation of Metahexamide waste at the point of generation is the first critical step to
ensure safe and compliant disposal.
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. Waste ldentification and Segregation:

At the start of any experiment involving Metahexamide, establish a designated waste
container for all materials that will come into contact with the compound.

Segregate Metahexamide waste from all other waste streams, including regular trash,
sharps, biohazardous waste, and RCRA-hazardous waste.

. Container Selection and Labeling:

Use a dedicated, leak-proof, and clearly labeled container for all Metahexamide waste.
The container should be made of a material compatible with Metahexamide.

Label the container with "Non-RCRA Pharmaceutical Waste," the chemical name
"Metahexamide,” and the approximate concentration if in a solution.

Disposal Protocol: Step-by-Step Guidance

Personal Protective Equipment (PPE) and Safety Precautions:

Attire: Always wear a standard laboratory coat, long pants, and closed-toe shoes.
Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Work Area: Conduct all handling and disposal procedures in a well-ventilated area,
preferably within a certified chemical fume hood.

. Waste Collection and Accumulation:

Place all solid waste contaminated with Metahexamide (e.g., weighing papers,
contaminated gloves, pipette tips) directly into the designated waste container.

For liquid waste containing Metahexamide, use a separate, sealed, and clearly labeled
container.
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o Keep the waste container securely closed at all times, except when adding waste.

» Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation and under the control of the operator.

[ll. Final Disposal Procedure:

o Never dispose of Metahexamide down the drain or in the regular trash.[1][2][3] Improper
disposal can lead to environmental contamination.

o Once the waste container is full or the experiment is complete, contact your institution's EHS
department to arrange for pickup and disposal.

o Follow all institutional procedures for waste manifest documentation.

e The recommended final disposal method for non-RCRA pharmaceutical waste is incineration
at a permitted facility.[1][2][3]

IV. Empty Container Management:

» A container that held the stock supply of Metahexamide must be triple-rinsed with a suitable
solvent.

e The first rinsate must be collected and disposed of as Metahexamide waste. Subsequent
rinsates may be disposed of as non-hazardous waste, pending institutional guidelines.

« After triple-rinsing, deface or remove the original label and dispose of the container
according to your facility's recycling or solid waste procedures.

Quantitative Data Summary

Since Metahexamide is not typically classified as a characteristic hazardous waste,
quantitative disposal limits are generally not applicable. The primary focus is on proper
segregation and disposal via incineration.
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Parameter Guideline Source

Not a P- or U-listed hazardous General pharmaceutical waste

RCRA Classification o

waste. guidelines

] General pharmaceutical waste
DEA Scheduling Not a controlled substance. o
guidelines

Recommended Disposal Incineration [1][2]13]
Sewering Prohibited [1112][3]
Landfilling Not Recommended [1][3]

Metahexamide Disposal Workflow
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Caption: Workflow for the proper disposal of Metahexamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Metahexamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676324/docs#safeguarding-research-proper-
disposal-procedures-for-metahexamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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